
2-Ethylcyclohexanol: A Comprehensive
Technical Guide to Safety and Handling

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Ethylcyclohexanol

Cat. No.: B1581418 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the safety data, handling precautions, and

experimental protocols relevant to 2-Ethylcyclohexanol. The information is intended to

support safe laboratory practices and risk assessment in research and development settings.

Chemical and Physical Properties
2-Ethylcyclohexanol is a colorless liquid with a mild characteristic odor.[1] A summary of its

key physical and chemical properties is presented in Table 1 for easy reference and

comparison.

Table 1: Physical and Chemical Properties of 2-Ethylcyclohexanol
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Property Value Reference

Molecular Formula C8H16O [2]

Molecular Weight 128.21 g/mol [3]

CAS Number 3760-20-1 [2][3]

Appearance
Colorless to almost colorless

clear liquid
[2][4]

Boiling Point 74 - 79 °C at 16 hPa [5]

Melting Point 19.68 °C (estimate) [5]

Flash Point 68 °C (closed cup) [5]

Density 0.906 g/mL at 25 °C [5]

Solubility in Water No data available [5]

log Pow (Octanol/Water

Partition Coefficient)
2.583 [5]

Hazard Identification and Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 2-Ethylcyclohexanol is classified as causing serious eye damage.[3]

Table 2: GHS Hazard Classification for 2-Ethylcyclohexanol

Hazard Class Category Hazard Statement Reference

Serious eye

damage/eye irritation
Category 1

H318: Causes serious

eye damage
[3]

NFPA 704 Diamond:

Health (Blue): 0 - Poses no health hazard, no precautions necessary.[5]
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Flammability (Red): 2 - Must be moderately heated or exposed to relatively high ambient

temperature before ignition can occur.[5]

Instability (Yellow): 0 - Normally stable, even under fire exposure conditions, and is not

reactive with water.[5]

Special (White): None |

Toxicological Data
Comprehensive toxicological data for 2-Ethylcyclohexanol is limited. Much of the available

information is qualitative or derived from studies on similar compounds. It is crucial to handle

this chemical with the assumption that it may have uncharacterized hazardous properties.

Table 3: Summary of Toxicological Data for 2-Ethylcyclohexanol
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Endpoint Result Species Reference

Acute Oral Toxicity No data available [5]

Acute Dermal Toxicity No data available [5]

Acute Inhalation

Toxicity
No data available [5]

Skin

Corrosion/Irritation
No data available [5]

Serious Eye

Damage/Irritation

Causes serious eye

damage
[3]

Respiratory or Skin

Sensitization
No data available [5]

Germ Cell

Mutagenicity
No data available [5]

Carcinogenicity

No component of this

product present at

levels greater than or

equal to 0.1% is

identified as probable,

possible or confirmed

human carcinogen by

IARC.

[5]

Reproductive Toxicity No data available [5]

Specific Target Organ

Toxicity (Single

Exposure)

No data available [5]

Specific Target Organ

Toxicity (Repeated

Exposure)

No data available [5]

Aspiration Hazard No data available [5]
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Experimental Protocols for Hazard Assessment
While specific experimental data for 2-Ethylcyclohexanol is not always available, the

assessment of its toxicological properties would typically follow standardized methodologies,

such as the OECD Guidelines for the Testing of Chemicals. These guidelines are internationally

recognized for ensuring consistency and reliability of chemical safety data.

Skin Irritation Testing (OECD Guideline 439)
This in vitro test method uses reconstructed human epidermis (RhE) models to assess the

potential of a chemical to cause skin irritation.

Methodology:

Tissue Preparation: Three-dimensional RhE models, which mimic the structure and function

of the human epidermis, are used.

Chemical Application: The test chemical is applied topically to the surface of the RhE tissue.

Exposure and Incubation: The tissues are exposed to the chemical for a defined period (e.g.,

60 minutes), after which the chemical is removed by washing.[6] The tissues are then

incubated for a post-exposure period (e.g., 42 hours) to allow for the development of

cytotoxic effects.[6]

Viability Assessment: Cell viability is determined using a quantitative assay, most commonly

the MTT assay.[6] In this assay, the mitochondrial activity of viable cells converts the yellow

MTT tetrazolium salt into a purple formazan product, which is then extracted and measured

spectrophotometrically.[6]

Classification: A chemical is classified as a skin irritant if the tissue viability is reduced below

a certain threshold (e.g., ≤ 50%) compared to a negative control.[6]

Serious Eye Damage/Eye Irritation Testing (OECD
Guideline 492)
This in vitro test method utilizes reconstructed human cornea-like epithelium (RhCE) models to

identify chemicals that can cause serious eye damage or eye irritation.
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Methodology:

Tissue Preparation: Three-dimensional RhCE models, which are morphologically and

physiologically similar to the human corneal epithelium, are employed.

Chemical Application: The test chemical is applied to the surface of the RhCE tissue. The

application procedure varies for liquids and solids. For liquids, a small volume (e.g., 50 µl) is

applied for a shorter duration (e.g., 30 minutes), while for solids, a specific weight (e.g., 50

mg) is applied for a longer period (e.g., 6 hours).[7]

Exposure and Rinsing: Following the exposure period, the chemical is thoroughly rinsed from

the tissue surface.

Viability Assessment: Similar to the skin irritation test, cell viability is measured using the

MTT assay.

Classification: The classification of the chemical's eye irritation potential is based on the

remaining cell viability. For example, a viability of ≤ 60% may indicate that the substance is

an eye irritant.[8]

Safe Handling and Storage
Proper handling and storage procedures are essential to minimize the risk of exposure to 2-
Ethylcyclohexanol.

Personal Protective Equipment (PPE)
A risk assessment should be conducted to determine the appropriate PPE for the specific

laboratory procedures being performed.

Table 4: Recommended Personal Protective Equipment
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Protection Type Recommendation Reference

Eye/Face Protection

Wear chemical safety goggles

and a face shield. Use

equipment for eye protection

tested and approved under

appropriate government

standards such as NIOSH

(US) or EN 166 (EU).

[5]

Skin Protection

Wear protective gloves (e.g.,

nitrile rubber) and a lab coat.

The type of protective

equipment must be selected

according to the concentration

and amount of the dangerous

substance at the specific

workplace.

[5]

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood. If

risk assessment indicates that

air-purifying respirators are

necessary, use a full-face

respirator with appropriate

cartridges.

[5]

Handling Procedures
Avoid contact with skin and eyes.[9]

Avoid inhalation of vapor or mist.[5]

Use only in a well-ventilated area, preferably in a chemical fume hood.[10]

Wash hands thoroughly after handling.[10]

Keep away from heat, sparks, and open flames.[10]
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Storage
Store in a cool, dry, and well-ventilated place.[5][10]

Keep the container tightly closed.[5][10]

Store away from incompatible materials such as strong oxidizing agents.[9]

Emergency Procedures
First Aid Measures
Table 5: First Aid Procedures for 2-Ethylcyclohexanol Exposure

Exposure Route First Aid Measures Reference

Inhalation

Move the person to fresh air. If

not breathing, give artificial

respiration. Consult a

physician.

[5]

Skin Contact
Wash off with soap and plenty

of water. Consult a physician.
[5]

Eye Contact

Rinse thoroughly with plenty of

water for at least 15 minutes

and consult a physician.[5]

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[10]

Ingestion

Do NOT induce vomiting.

Never give anything by mouth

to an unconscious person.

Rinse mouth with water.

Consult a physician.

[5]

Accidental Release Measures

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 12 Tech Support

https://www.oecd.org/en/topics/sub-issues/testing-of-chemicals/test-guidelines.html
https://chemycal.com/news/3fe7df03-0d99-480e-88e2-7a907c182d66/OECD_Guidelines_for_the_Testing_of_Chemicals
https://www.oecd.org/en/topics/sub-issues/testing-of-chemicals/test-guidelines.html
https://chemycal.com/news/3fe7df03-0d99-480e-88e2-7a907c182d66/OECD_Guidelines_for_the_Testing_of_Chemicals
https://pubmed.ncbi.nlm.nih.gov/20409194/
https://www.benchchem.com/product/b1581418?utm_src=pdf-body
https://www.oecd.org/en/topics/sub-issues/testing-of-chemicals/test-guidelines.html
https://www.oecd.org/en/topics/sub-issues/testing-of-chemicals/test-guidelines.html
https://www.oecd.org/en/topics/sub-issues/testing-of-chemicals/test-guidelines.html
https://chemycal.com/news/3fe7df03-0d99-480e-88e2-7a907c182d66/OECD_Guidelines_for_the_Testing_of_Chemicals
https://www.oecd.org/en/topics/sub-issues/testing-of-chemicals/test-guidelines.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581418?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Precautions: Use personal protective equipment.[5] Ensure adequate ventilation.[5]

Evacuate personnel to safe areas.[5]

Environmental Precautions: Prevent further leakage or spillage if safe to do so.[5] Do not let

the product enter drains.[5]

Containment and Cleaning: Absorb the spill with inert material (e.g., sand, silica gel, acid

binder, universal binder, sawdust) and place it in a suitable, closed container for disposal.[9]

Disposal Considerations
Dispose of 2-Ethylcyclohexanol and its containers in accordance with local, regional, and

national regulations.[10] Do not dispose of it into the environment.

Workflow for Safe Chemical Handling
The following diagram illustrates a generalized workflow for the safe handling of a chemical like

2-Ethylcyclohexanol in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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